molecular formula C16H24O B8680314 4-Nonylbenzaldehyde CAS No. 70972-98-4

4-Nonylbenzaldehyde

Cat. No.: B8680314
CAS No.: 70972-98-4
M. Wt: 232.36 g/mol
InChI Key: MLPGFYQRKQHSJN-UHFFFAOYSA-N
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Description

4-Nonylbenzaldehyde is a useful research compound. Its molecular formula is C16H24O and its molecular weight is 232.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

70972-98-4

Molecular Formula

C16H24O

Molecular Weight

232.36 g/mol

IUPAC Name

4-nonylbenzaldehyde

InChI

InChI=1S/C16H24O/c1-2-3-4-5-6-7-8-9-15-10-12-16(14-17)13-11-15/h10-14H,2-9H2,1H3

InChI Key

MLPGFYQRKQHSJN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCC1=CC=C(C=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2.0 g (7.5 mmol) of 4-nonylbenzoyl chloride in 75 mL of THF at −78° C. was treated with 7.5 mL (7.5 mmol) of 1M lithium tri-(tert-butoxy) aluminum hydride in THF. After 30 min at −78° C., the reaction was quenched with 2N HCl and was allowed to warm to rt. The mixture was poured into Et2O and washed with 2N HCl, sat'd NaHCO3 and sat'd NaCl. The organic layer was dried over MgSO4 and concentrated. The residue was purified on a 40M Biotage column using 100:1 v/v hexane/Et2O as the eluant to afford 708 mg (41%) of the title compound: 1H-NMR (500 MHz) δ 0.87 (t, J=7.0, 3H), 1.26-1.31 (m, 12H), 1.60-1.66 (m, 2H), 2.68 (t, J=7.8, 2H), 7.32 (d, J=8.0, 2H), 7.79 (d, J=8.0, 2H), 9.97 (s, 1H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
41%

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